N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide

• IUPAC Name: N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C17H15N3O2/c1-12-18-17(22-20-12)14-9-5-6-10-15(14)19-16(21)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,19,21)
• InChI Key: MCVXCHCGOVXKCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CC=C2NC(=O)CC3=CC=CC=C3
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide is a compound that belongs to the class of 1,2,4-oxadiazole derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide typically involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows for the efficient production of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif .

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Exhibits nematicidal activity against plant-parasitic nematodes, making it a potential candidate for agricultural applications.

Medicine: Investigated for its potential as an antibacterial and antifungal agent.

Industry: Utilized in the development of new materials with specific properties, such as fluorescent dyes and sensors.

Mechanism of Action

The mechanism of action of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide involves its interaction with specific molecular targets. For example, it has been shown to inhibit succinate dehydrogenase (SDH) in nematodes, leading to the disruption of their metabolic processes . Molecular docking studies have indicated that the compound binds effectively to the active site of SDH, thereby inhibiting its activity .

Comparison with Similar Compounds

1,2,4-Oxadiazole Derivatives: These compounds share the 1,2,4-oxadiazole core structure and exhibit similar biological activities.

Indole Derivatives: Known for their diverse biological activities, including antiviral and anticancer properties.

Uniqueness: N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide is unique due to its specific structural features and the presence of both the oxadiazole and phenylacetamide moieties. This combination imparts distinct biological activities and makes it a versatile compound for various applications .